5-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride
Overview
Description
“5-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride” is a chemical compound with the molecular formula C8H8BrClFNO . It is used for research purposes .
Synthesis Analysis
The synthesis of benzofuran derivatives, which includes “5-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride”, involves strategies such as the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions . Other strategies include the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones and the cyclization of aryl acetylenes using transition-metal catalysis .Molecular Structure Analysis
The molecular structure of “5-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride” consists of a benzofuran ring substituted with bromine and fluorine atoms . The benzofuran ring is a heterocyclic compound having a benzene ring fused to a furan ring .Chemical Reactions Analysis
Benzofuran compounds, including “5-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride”, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They have been used in the synthesis of various biologically active natural medicines and synthetic chemical raw materials .Physical And Chemical Properties Analysis
The molecular weight of “5-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride” is 268.51 . The compound is stored at room temperature . Further physical and chemical properties such as boiling point were not available in the search results.Scientific Research Applications
Future Directions
Benzofuran compounds, including “5-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride”, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications . Future research may focus on developing general protocols for the synthesis of these compounds and exploring their therapeutic potential .
properties
IUPAC Name |
5-bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrFNO.ClH/c9-5-1-4-7(11)3-12-8(4)2-6(5)10;/h1-2,7H,3,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCATVXQJMIZMFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC(=C(C=C2O1)F)Br)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.51 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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